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Compound of Interest

Compound Name: N-Acetyl mesalazine-13C6

Cat. No.: B15584184 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of N-Acetyl mesalazine-13C6, a stable isotope-labeled compound used in research.

Immediate Safety and Handling Precautions
N-Acetyl mesalazine, the parent compound of N-Acetyl mesalazine-13C6, is classified as

hazardous. It is harmful if swallowed and causes serious eye irritation.[1] Always handle this

compound in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including safety goggles with side-shields, protective gloves, and a lab coat.[1] An accessible

safety shower and eye wash station are essential when working with this chemical.[1]

In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough rinsing. Remove contact lenses if present and easy to do. Seek prompt

medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with plenty of water. Remove

contaminated clothing and shoes. If irritation occurs, seek medical advice.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control

center for the most current information.[1][2]
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Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

Step-by-Step Disposal Protocol
The primary directive for the disposal of N-Acetyl mesalazine-13C6 is to adhere to local, state,

and federal regulations.[1]

Waste Identification and Collection:

Collect waste N-Acetyl mesalazine-13C6 and any contaminated materials (e.g., weighing

paper, gloves, wipes) in a designated, clearly labeled, and sealed waste container.

Avoid mixing with other chemical waste streams to prevent unforeseen reactions.

Consult Institutional Guidelines:

Refer to your institution's Environmental Health and Safety (EHS) office for specific

protocols on chemical waste disposal.

Provide the EHS office with the Safety Data Sheet (SDS) for N-Acetyl mesalazine.

Packaging for Disposal:

Ensure the waste container is in good condition and properly sealed to prevent leaks or

spills.

Label the container clearly with "Hazardous Waste" and the chemical name: "N-Acetyl
mesalazine-13C6".

Arrange for Professional Disposal:

Dispose of the contents and container through an approved waste disposal plant or a

licensed hazardous waste management company.[3]

Do not dispose of this chemical down the drain or in regular trash.

Chemical and Physical Properties
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The following table summarizes key quantitative data for the parent compound, N-Acetyl

mesalazine. The isotopic labeling with 13C6 is not expected to significantly alter these

properties.

Property Value

Molecular Formula C₉H₉NO₄

Molecular Weight 195.17 g/mol

Melting Point 228-230 °C

Boiling Point 480.2 ± 40.0 °C at 760 mmHg

(Data sourced from MedChemExpress Safety Data Sheet)[1]

Experimental Protocols Cited
This guide is based on standard safety and disposal information found in Safety Data Sheets

for N-Acetyl mesalazine. No experimental research protocols were cited in the creation of this

disposal guide.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl mesalazine-13C6.
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Start: N-Acetyl mesalazine-13C6 Waste Generated

Is appropriate Personal
Protective Equipment (PPE) being worn?

Wear safety goggles,
gloves, and lab coat.

No

Collect waste in a designated,
labeled, and sealed container.

Yes

Consult institutional EHS
guidelines and local regulations.

Arrange for disposal through
a licensed hazardous waste contractor.

End: Safe and Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://file.medchemexpress.eu/batch_PDF/HY-66008/N-Acetyl-mesalazine-SDS-MedChemExpress.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/DELZICOL-EN-AGHS-20180929194943.pdf
https://www.spectrumchemical.com/media/sds/M1540_AGHS.pdf
https://www.benchchem.com/product/b15584184#n-acetyl-mesalazine-13c6-proper-disposal-procedures
https://www.benchchem.com/product/b15584184#n-acetyl-mesalazine-13c6-proper-disposal-procedures
https://www.benchchem.com/product/b15584184#n-acetyl-mesalazine-13c6-proper-disposal-procedures
https://www.benchchem.com/product/b15584184#n-acetyl-mesalazine-13c6-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15584184?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

